Cas no 2096330-88-8 ([5-(tert-butoxy)pyridin-3-yl]boronic acid)

• Product Name: [5-(tert-butoxy)pyridin-3-yl]boronic acid
• CAS No: 2096330-88-8
• MF: C₉H₁₄BNO₃
• MW: 195.023362636566
• CID: 5290134
• Update Time: 2026-03-10

[5-(tert-butoxy)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(tert-butoxy)pyridin-3-yl)boronic acid
• [5-(tert-butoxy)pyridin-3-yl]boronic acid

• Inchi： 1S/C9H14BNO3/c1-9(2,3)14-8-4-7(10(12)13)5-11-6-8/h4-6,12-13H,1-3H3
• InChI Key： OCKBXRCPRCFFKO-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC(C)(C)C)C=C1B(O)O

Additional information on [5-(tert-butoxy)pyridin-3-yl]boronic acid

[5-(tert-butoxy)pyridin-3-yl]boronic acid: A Comprehensive Overview

The compound [5-(tert-butoxy)pyridin-3-yl]boronic acid, with the CAS number 2096330-88-8, is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, materials science, and drug development. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a tert-butoxy group at the 5-position and a boronic acid group at the 3-position. The combination of these functional groups makes it a versatile building block for various chemical transformations.

Recent advancements in cross-coupling reactions have highlighted the importance of boronic acids like [5-(tert-butoxy)pyridin-3-yl]boronic acid in constructing complex molecular architectures. The Suzuki-Miyaura coupling reaction, for instance, has been extensively utilized to form biaryl bonds, enabling the synthesis of diverse heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals. The tert-butoxy group in this compound serves as an electron-donating substituent, which enhances the reactivity of the boronic acid moiety, making it an ideal substrate for such reactions.

Moreover, [5-(tert-butoxy)pyridin-3-yl]boronic acid has been employed in the development of advanced materials. Its ability to participate in metal-mediated coupling reactions has facilitated the synthesis of conjugated polymers and low-dimensional materials, which are critical for applications in electronics and optoelectronics. Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly improve their electronic properties, paving the way for next-generation devices.

In the realm of drug discovery, [5-(tert-butoxy)pyridin-3-yl]boronic acid has emerged as a valuable intermediate in the synthesis of bioactive molecules. Its pyridine ring provides a rigid framework that can be further functionalized to target specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The tert-butoxy group not only enhances solubility but also contributes to the overall pharmacokinetic profile of the resulting compounds.

The synthesis of [5-(tert-butoxy)pyridin-3-yl]boronic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the hydroboration of an appropriately substituted pyridine derivative followed by oxidative workup to yield the boronic acid. Recent optimizations in these protocols have improved both yield and purity, making this compound more accessible for large-scale applications.

Looking ahead, [5-(tert-butoxy)pyridin-3-yl]boronic acid is expected to play an even greater role in chemical research as scientists continue to explore its potential across diverse disciplines. Its unique combination of functional groups and reactivity makes it a cornerstone in modern organic synthesis, offering endless possibilities for innovation and discovery.